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Compound of Interest

Compound Name: Methanethiosulfonate

Cat. No.: B1239399

An In-depth Whitepaper on the Core Properties, Applications, and Experimental Considerations
of a Key Sulfhydryl-Modifying Reagent.

Core Concepts: Introduction to MMTS

S-Methyl methanethiosulfonate (MMTS) is an organosulfur compound widely utilized in
biochemistry and drug development as a potent and specific reagent for the modification of
sulfhydryl groups.[1][2] With the chemical formula C2HeO2S2, it is the S-methyl ester of
methanethiosulfonic acid.[3] MMTS is particularly valued for its ability to reversibly block
cysteine residues in proteins.[2][4] This characteristic allows researchers to study protein
structure and function, investigate enzyme activation, trap the natural thiol-disulfide state of
proteins, and protect proteins from irreversible oxidation during purification procedures.[2][5][6]
Its small size enables it to access even buried cysteine residues within a protein's structure.[2]

[6]

The primary mechanism of action involves the reaction of MMTS with a protein's cysteine thiol
group (R-SH) to form a methylthio mixed disulfide (R-S-S-CHs).[5] This reaction displaces
methanesulfinic acid (CH3zSO:z2H) as a leaving group.[5] The modification is reversible through
the application of reducing agents like dithiothreitol (DTT), which restores the original sulfhydryl
group.[7][8] This reversibility is a key advantage over irreversible alkylating agents.[2][6]

Physicochemical and Toxicological Data
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Quantitative data for MMTS is summarized below for easy reference. This information is critical
for experimental design, safety protocols, and data interpretation.
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Property Value Source(s)
IUPAC Name methylsulfonylsulfanylmethane  [4]
MMTS, S-Methyl
Synonyms thiomethanesulfonate, Methyl [1][4]
methanethiolsulfonate
CAS Number 2949-92-0 [1][41[9]
Molecular Formula C2He02S2 [1][4][10]
Molecular Weight 126.20 g/mol [1][4]19]
Clear yellow liquid with a
Appearance strong, pungent, sulfurous [B1141[11]
odor (stench)
Density 1.337 g/mL at 25 °C [3B191[12]
- , 266-267 °C at 760 mmHg; 69-
Boiling Point [31[41[9]
71 °C at 0.4 mmHg
Flash Point 87 °C (188.6 °F) - closed cup [O1[12]
Refractive Index n20/D 1.513 [9][12]
Practically insoluble in water;
- Soluble in methylene chloride,
Solubility ) [3114119]
chloroform, DMF, isopropanol,
ethanol.
Recommended long-term at
Storage Temperature -20°C; Short-term at 2-8°C or [10][12][13]
room temperature.
o 9.11 mg/kg (mouse,
Toxicity (LD50) _ _ [3114][11][14]
intraperitoneal)
Toxic if swallowed, inhaled, or
) in contact with skin. Causes
Primary Hazards [4][11][14][15]

serious eye and skin irritation.
Combustible liquid.
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Mechanism of Action and Biological Impact

MMTS serves as an electrophilic agent that targets nucleophilic cysteine thiolates, which are
commonly found in the active sites of enzymes like cysteine proteases.[2][6] This targeted
modification often leads to the reversible inhibition of enzymatic activity.[2]

Reversible Cysteine Modification

The core reaction of MMTS s its attack on a deprotonated thiol group (thiolate, R-S~) of a
cysteine residue. The resulting S-methylthiolation converts the reactive, negatively charged
sulfhydryl group into a neutral, non-hydrogen bonding methylthio group, thereby altering the
local chemical environment and often disrupting protein function.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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